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Compound of Interest

Compound Name: 2-Bromohexadecanoic acid

Cat. No.: B097334

Audience: Researchers, scientists, and drug development professionals.
Introduction

2-Bromohexadecanoic acid, also known as 2-bromopalmitic acid (2-BP), is a widely utilized
chemical probe in biomedical research.[1][2][3] It functions as a non-metabolizable analog of
palmitic acid and acts as an inhibitor of protein palmitoylation by targeting DHHC (Asp-His-His-
Cys) protein palmitoyltransferases.[1][2][3] This inhibitory action has significant implications for
various cellular processes. Notably, 2-Bromohexadecanoic acid has been shown to inhibit the
palmitoylation of Gasdermin E (GSDME-C) during pyroptosis, a form of programmed cell death,
and consequently blocks the BAK/BAX-Caspase 3-GSDME signaling pathway.[1][3] Beyond its
role in pyroptosis, it is also recognized as an inhibitor of fatty acid oxidation and a PPARd
agonist.[3]

Given its broad utility in studying lipid metabolism and protein modification, the accurate and
consistent preparation of 2-Bromohexadecanoic acid stock solutions is critical for
reproducible experimental outcomes.[4][5][6] This document provides a detailed protocol for the
preparation, storage, and handling of these stock solutions.

Physicochemical Properties and Solubility Data

2-Bromohexadecanoic acid is a solid, white to yellow powder at room temperature.[1] Its
solubility is a key consideration for stock solution preparation. The compound is generally
insoluble in water but soluble in various organic solvents.
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Property Value Reference
Molecular Formula C16H31BrO2 [1]
Molecular Weight 335.32 g/mol [1]
CAS Number 18263-25-7 [1]
Appearance White to yellow solid [1]
Melting Point 52-54 °C [7]

I 210 mg/mL (29.82 mM) to 150
Solubility in DMSO [1]12]
mg/mL (447.33 mM)

Solubility in Ethanol 67 mg/mL [2]
Solubility in Methanol Soluble (1 g/10 mL)
Water Solubility Insoluble [2]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 10 mM stock solution of 2-
Bromohexadecanoic acid in DMSO.

Materials:

+ 2-Bromohexadecanoic acid powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

o Vortex mixer

 Ultrasonic water bath

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

e Pre-weighing Preparations: Before handling the compound, ensure that all necessary PPE is
worn.[8][9] Allow the 2-Bromohexadecanoic acid container to equilibrate to room
temperature for at least one hour before opening to prevent condensation.[10]

e Weighing the Compound: Tare a sterile vial on a calibrated analytical balance. Carefully
weigh the desired amount of 2-Bromohexadecanoic acid powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 3.35 mg of the compound.

o Solvent Addition: Add the appropriate volume of fresh DMSO to the vial containing the
weighed powder. For a 10 mM solution, if you weighed 3.35 mg, you would add 1 mL of
DMSO. It is crucial to use anhydrous or newly opened DMSO as the compound's solubility is
significantly impacted by moisture.[1][2]

» Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. Due to the nature of
the compound, complete dissolution may require additional steps.

» Sonication (if necessary): If precipitation or phase separation is observed, place the vial in an
ultrasonic water bath.[1] Sonicate until the solution becomes clear. Gentle heating can also
aid in dissolution, but care should be taken to avoid degradation.[1]

» Aliquoting and Storage: Once a clear solution is achieved, it is recommended to aliquot the
stock solution into smaller, single-use volumes in sterile vials to avoid repeated freeze-thaw
cycles.[1][10]

o Storage Conditions: Store the aliquoted stock solutions at -20°C for short-term storage (up to
1 month) or at -80°C for long-term storage (up to 6 months).[1][10] The solid powder form of
2-Bromohexadecanoic acid should be stored at -20°C and is stable for up to 3 years.[1]
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Caption: Workflow for preparing 2-Bromohexadecanoic acid stock solution.
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Mechanism of Action: Inhibition of Pyroptosis

2-Bromohexadecanoic acid is a known inhibitor of protein palmitoylation, a post-translational
modification crucial for the localization and function of many proteins. One of its well-
documented effects is the inhibition of the GSDME-mediated pyroptotic pathway.
Chemotherapeutic agents can induce apoptosis through the activation of Caspase-3, which in
turn cleaves GSDME into an N-terminal fragment (GSDME-N) and a C-terminal fragment
(GSDME-C). The subsequent palmitoylation of GSDME-C is a critical step that allows its
release from GSDME-N and subsequent pore formation in the plasma membrane, leading to
pyroptosis. 2-Bromohexadecanoic acid inhibits the DHHC enzymes responsible for this
palmitoylation, thereby preventing pore formation and cell death.[1][3]
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Caption: Inhibition of GSDME-mediated pyroptosis by 2-Bromohexadecanoic acid.

Safety and Handling Precautions

2-Bromohexadecanoic acid may cause skin, eye, and respiratory irritation.[7][9] It is essential
to handle this compound in a well-ventilated area, preferably within a chemical fume hood.[8][9]
Always wear appropriate personal protective equipment, including a lab coat, chemical-
resistant gloves, and safety glasses.[9] In case of contact with eyes or skin, rinse immediately
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and thoroughly with water.[7] Avoid creating dust when handling the solid form.[8][9] For
detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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